Cas no 325686-49-5 (Ascleposide E)

• Product Name: Ascleposide E
• CAS No: 325686-49-5
• MF: C₁₉H₃₂O₈
• MW: 388.452587127686
• CID: 837728
• PubChem ID: 102004450
• Update Time: 2025-04-19

Ascleposide E Chemical and Physical Properties

Names and Identifiers

• Ascleposide E
• 4-[(1S,3S,5R,8R)-3-(beta-D-Glucopyranosyloxy)-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl]-2-butanone
• AKOS032948478
• 325686-49-5
• (-)-Ascleposide E
• [ "" ]
• 4-[(1S,3S,5R,8R)-1,5-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-oxabicyclo[3.2.1]octan-8-yl]butan-2-one

• Inchi： 1S/C19H32O8/c1-10(21)4-5-13-18(2)6-11(7-19(13,3)25-9-18)26-17-16(24)15(23)14(22)12(8-20)27-17/h11-17,20,22-24H,4-9H2,1-3H3
• InChI Key： FUGMJWOONJABQQ-UHFFFAOYSA-N
• SMILES： CC(CCC1C2(CC(OC3C(O)C(O)C(O)C(CO)O3)CC1(CO2)C)C)=O

Computed Properties

• Exact Mass: 388.21000
• Monoisotopic Mass: 388.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: 0.0120000000000001

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 589.3±50.0 °C at 760 mmHg
• Flash Point: 206.6±23.6 °C
• PSA: 125.68000
• LogP: -0.25410
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Ascleposide E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds